Cas no 2228456-41-3 (3-(2-fluoropyridin-3-yl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(2-fluoropyridin-3-yl)-1,2-oxazole-5-carboxylic acid
• CAS No: 2228456-41-3
• MF: C₉H₅FN₂O₃
• MW: 208.146005392075
• CID: 6042637
• PubChem ID: 165661791
• Update Time: 2025-06-20

3-(2-fluoropyridin-3-yl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoropyridin-3-yl)-1,2-oxazole-5-carboxylic acid
• EN300-1821600
• 2228456-41-3

• Inchi： 1S/C9H5FN2O3/c10-8-5(2-1-3-11-8)6-4-7(9(13)14)15-12-6/h1-4H,(H,13,14)
• InChI Key： MPSFWPDOWRYNJF-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)C1C=C(C(=O)O)ON=1

Computed Properties

• Exact Mass: 208.02842019g/mol
• Monoisotopic Mass: 208.02842019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.2Ų

Additional information on 3-(2-fluoropyridin-3-yl)-1,2-oxazole-5-carboxylic acid

3-(2-Fluoropyridin-3-yl)-1,2-oxazole-5-carboxylic Acid: A Comprehensive Overview

3-(2-Fluoropyridin-3-yl)-1,2-oxazole-5-carboxylic acid (CAS No. 2228456-41-3) is a promising compound in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. This compound belongs to the class of heterocyclic compounds and has garnered significant attention due to its unique structural features and potential biological activities.

The core structure of 3-(2-fluoropyridin-3-yl)-1,2-oxazole-5-carboxylic acid consists of a 1,2-oxazole ring fused to a 2-fluoropyridine moiety, with a carboxylic acid group attached to the oxazole ring. The presence of the fluorine atom in the pyridine ring imparts unique electronic and steric properties to the molecule, which can influence its pharmacological behavior and interactions with biological targets.

Recent studies have highlighted the potential of 3-(2-fluoropyridin-3-yl)-1,2-oxazole-5-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. The anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In the context of cancer research, 3-(2-fluoropyridin-3-yl)-1,2-oxazole-5-carboxylic acid has been found to induce apoptosis in various cancer cell lines. Mechanistic studies suggest that this compound targets multiple signaling pathways, including those involving mitogen-activated protein kinases (MAPKs) and phosphatidylinositol 3-kinase (PI3K)/Akt. These findings underscore its potential as a lead compound for the development of novel anticancer drugs.

Beyond its therapeutic applications, 3-(2-fluoropyridin-3-yl)-1,2-oxazole-5-carboxylic acid has also been explored for its use as a synthetic intermediate in organic synthesis. Its versatile reactivity and functional group compatibility make it a valuable building block for constructing more complex molecules with diverse biological activities. For example, it can be readily functionalized through esterification or amidation reactions to generate a wide range of derivatives with tailored properties.

The synthesis of 3-(2-fluoropyridin-3-yl)-1,2-oxazole-5-carboxylic acid has been extensively studied and optimized to improve yield and purity. One common synthetic route involves the condensation of 2-fluoroisonicotinoyl chloride with an appropriate oxazoline precursor, followed by cyclization and oxidation steps. Advances in green chemistry have also led to the development of environmentally friendly methods for its preparation, reducing the use of hazardous reagents and minimizing waste generation.

In terms of safety and toxicity, preliminary studies have indicated that 3-(2-fluoropyridin-3-yl)-1,2-oxazole-5-carboxylic acid exhibits low toxicity at therapeutic concentrations. However, further investigations are necessary to fully assess its safety profile and potential side effects. These studies are crucial for ensuring that any future drug candidates derived from this compound meet regulatory requirements for clinical use.

The future outlook for 3-(2-fluoropyridin-3-yl)-1,2-oxazole-5-carboxylic acid is promising. Ongoing research is focused on optimizing its pharmacokinetic properties, such as solubility and bioavailability, to enhance its therapeutic efficacy. Additionally, efforts are being made to identify synergistic combinations with other drugs to broaden its therapeutic applications.

In conclusion, 3-(2-fluoropyridin-3-yl)-1,2-oxazole-5-carboxylic acid (CAS No. 2228456-41-3) represents a versatile and promising compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent or synthetic intermediate. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the field.